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Compound of Interest

Compound Name: Allyl methyl tetrasulfide
CAS No.: 90195-83-8
Cat. No.: B1615874
Get Quote
. J

Executive Summary

Allyl Methyl Tetrasulfide (AMTS) (IUPAC: 1-methyl-4-(prop-2-en-1-yl)tetrasulfane) is a minor
but pharmacologically significant component of garlic essential oil. Unlike its symmetric
homologs (e.g., diallyl tetrasulfide), AMTS possesses an asymmetric structure (

), presenting unique spectroscopic challenges. This guide provides a definitive protocol for its
identification, distinguishing it from abundant di- and trisulfides using MS fragmentation
patterns and NMR chemical shift trends.

Property Data
Formula

Molecular Weight 184.37 g/mol
CAS Number 90195-83-8

o Anti-cancer research, antimicrobial agents, food
Key Application ) N
chemistry profiling.
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Synthesis and Isolation Protocols

To obtain high-purity AMTS for characterization, researchers typically employ oxidative cross-
coupling or fractional isolation from garlic oil.

Synthesis via Oxidative Cross-Coupling (Scrambling)

This method relies on the random oxidation of mixed thiols, yielding a statistical distribution of
polysulfides which must be purified.

» Reagents: Allyl mercaptan (2-propene-1-thiol), Methyl mercaptan (methanethiol), Elemental
Sulfur (

), Catalytic amine (e.qg.,
).

e Procedure:
o Dissolve elemental sulfur in the thiol mixture (1:1 molar ratio) at 25°C.
o Stir for 2 hours to allow polysulfide chain elongation.

o Purification: The reaction yields a mixture (

). Isolate AMTS using preparative HPLC (C18 reverse-phase) or flash chromatography
(Silica gel, Hexane/EtOAc gradient).

Isolation from Garlic Oil

e Source: Steam-distilled garlic oil.

e Method: HPLC on a Porous Graphitic Carbon (PGC) column is superior to C18 for
separating polysulfide isomers.
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o Elution: Acetonitrile/Water gradient. AMTS typically elutes between Diallyl Trisulfide (DATS)
and Diallyl Tetrasulfide (DATTS).

GC-MS Characterization

Gas Chromatography-Mass Spectrometry is the primary tool for identifying AMTS in complex
matrices. The molecule is thermally labile; injector temperatures should be kept

to minimize disproportionation.

Fragmentation Logic

The mass spectrum of AMTS is dominated by the cleavage of the weak S-S bonds.
e Molecular lon (

): Observed at m/z 184. (Often weak due to instability).
o Base Peak: Typically m/z 41 (

) or m/z 64 (
) depending on ionization energy.
» Diagnostic Fragments:

o m/z 143 (

). Loss of the allyl group (

).

o miz 169 (

): Loss of the methyl group (

).

o m/z 79/80: Methyl trisulfide fragment (

rearrangement).
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Mass Spectrum Data Table

m/z (Mass-to- Relative ]
Charge) Abundance (%) lon Assignment Fragment Structure
184 5-15%

143 10 - 20%

111 20 - 30%

73 40 - 60%

64 50 - 80%

41 100% (Base)

Fragmentation Pathway Diagram

The following diagram illustrates the primary dissociation pathways under Electron Impact (El,
70eV).

Molecular lon
[AMTS]e+
m/z 184
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Figure 1: Proposed EI-MS fragmentation pathway for Allyl Methyl Tetrasulfide showing major
diagnostic ions.
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NMR Spectroscopy

Nuclear Magnetic Resonance is the gold standard for structural confirmation. The asymmetry

of AMTS results in distinct chemical shifts compared to Diallyl Tetrasulfide.

1H NMR (Proton)

The polysulfide chain length exerts a deshielding effect. As the sulfur chain grows (

), the

-protons (Methyl and Allyl

) shift downfield.

e Solvent:
(Chloroform-d)

e Frequency: 400-600 MHz recommended for resolution.

Shift ( Coupling (

Proton Lo . Assighment
= Multiplicity Integration Lodi
rou ogic
P , ppm) , Hz) 9
Deshielded
VS.
Methyl 2.62 - 2.66 Singlet (s 3H
Y glet (s) (~2.3) and
(~2.55).
-protons
Allyl 3.65-3.72 Doublet (d) 2H adjacent to
chain.
) ) Vinyl protons
Terminal =CH 5.15-5.25 Multiplet (m) 2H ]
(cis/trans).
] Methine vinyl
Internal =CH 5.85-5.95 Multiplet (m) 1H
proton.

© 2026 BenchChem. All rights reserved. 5/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615874?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Differentiation Note:
 Allyl Methyl Disulfide:[1][2] Methyl

2.32, Allyl
3.34.

 Allyl Methyl Trisulfide:[1][3] Methyl

2.56, Allyl
3.55.

e AMTS: The downfield shift to >2.60 ppm (Me) and >3.65 ppm (Allyl) is diagnostic.

13C NMR (Carbon)
The

spectrum confirms the asymmetry, showing four distinct carbon environments.

Carbon Shift (
Envi . Type Notes
nvironmen
» PpmM)
Typical
Methyl 22.5-23.0
region.
Significantly
Allyl .
41.8-425 deshielded by
tetrasulfide.
) Characteristic vinyl
Terminal =CH 118.5 )
signal.
Characteristic vinyl
Internal =CH 133.0

signal.

Identification Workflow
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To confirm AMTS in a sample, follow this self-validating logic flow.

Filter Candidates: Yes
GC-MS Analysis m/z 184 present? 1H NMR
(Splitless, <200°C) (CDCI3)
Rauq 0 Check Asymmetry: Ratio 3:2 CONFIRMED:
""""" (SymmemIDATS) e singlet(Me)+Doublet (Ally)? Allyl Methyl Tetrasufide

Unknown Sample
(Garlic Oil/Extract)

Click to download full resolution via product page

Figure 2: Analytical workflow for the discrimination of asymmetric polysulfides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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